Cas no 1805210-95-0 (5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine)

5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine is a halogenated pyridine derivative with a unique substitution pattern, combining amino, hydroxy, difluoromethyl, and iodo functional groups. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-donating (amino, hydroxy) and electron-withdrawing (difluoromethyl, iodo) groups enhances its versatility in cross-coupling reactions and heterocyclic transformations. The difluoromethyl group contributes to metabolic stability, while the iodine atom facilitates further functionalization via metal-catalyzed reactions. Its crystalline solid form ensures handling stability, and its high purity (>95%) makes it suitable for precision applications in medicinal chemistry and material science.

5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine structure

1805210-95-0 structure

Product Name:5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine

CAS No:1805210-95-0

MF:C₆H₅F₂IN₂O

MW:286.017980337143

CID:4916981

Update Time:2025-05-25

5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

- 5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine
- Inchi： 1S/C6H5F2IN2O/c7-5(8)3-4(12)2(10)1-11-6(3)9/h1,5H,10H2,(H,11,12)
- InChI Key： VVUKLBCUZPGKRP-UHFFFAOYSA-N
- SMILES： IC1=C(C(F)F)C(C(=CN1)N)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 285
XLogP3: 1
Topological Polar Surface Area: 55.1

5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024005322-500mg	5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine	1805210-95-0	97%	500mg	$1,058.40	2022-04-01
Alichem	A024005322-1g	5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine	1805210-95-0	97%	1g	$1,848.00	2022-04-01

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Additional information on 5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine

Research Briefing on 5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine (CAS: 1805210-95-0)

The compound 5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine (CAS: 1805210-95-0) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the significance of 5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its structural motif, which includes a difluoromethyl group and an iodine atom, makes it a valuable building block for the development of fluorinated pharmaceuticals. Fluorinated compounds are increasingly important in drug design due to their enhanced metabolic stability and bioavailability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine, optimizing reaction conditions to achieve higher yields and purity. The study also investigated the compound's reactivity in cross-coupling reactions, which are pivotal for constructing complex molecular architectures. These findings underscore the compound's utility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

Another key area of research involves the biological evaluation of 5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine derivatives. Preliminary in vitro studies have demonstrated promising activity against certain cancer cell lines, with mechanistic studies suggesting inhibition of key signaling pathways. These results, while preliminary, highlight the compound's potential as a scaffold for anticancer drug development.

Looking ahead, further research is needed to fully elucidate the pharmacological properties of 5-Amino-3-(difluoromethyl)-4-hydroxy-2-iodopyridine and its derivatives. Current efforts are focused on optimizing its pharmacokinetic profile and evaluating its efficacy in vivo. The compound's unique structural attributes position it as a promising candidate for future drug discovery campaigns, particularly in areas where fluorinated compounds have shown therapeutic advantages.